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Abstract
Orthoformic acid, or methanetriol, has long been considered a hypothetical molecule, too

unstable for isolation. Its existence has been postulated as a fleeting intermediate in the

hydrolysis of orthoformates. This technical guide provides a comprehensive overview of

orthoformic acid as a reactive intermediate, consolidating theoretical predictions with the first

direct experimental evidence of its formation and detection. This document details the

experimental protocols for its gas-phase synthesis and characterization, summarizes key

quantitative data, and presents reaction pathways and experimental workflows through detailed

diagrams. This guide is intended for researchers in organic chemistry, drug development, and

materials science who are interested in the properties and potential applications of this elusive

molecule.

Introduction
Orthoformic acid, with the chemical formula HC(OH)₃, is the simplest ortho acid. For decades,

it was presumed to be an unstable intermediate that rapidly decomposes into formic acid and
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water.[1][2] However, recent advancements in experimental techniques have enabled its direct

observation, confirming its existence and opening new avenues for research.[1][3] This guide

will delve into the theoretical underpinnings of orthoformic acid's role as a reactive intermediate

and present the groundbreaking experimental work that has allowed for its characterization.

Theoretical Framework
Computational studies have been instrumental in predicting the structure and stability of

orthoformic acid. Theoretical calculations indicate that while orthoformic acid is

thermodynamically less stable than formic acid and water, a significant activation energy barrier

prevents its spontaneous decomposition.[2]

Hydrolysis of Orthoformates
The acid-catalyzed hydrolysis of orthoformates is a classic reaction in organic chemistry where

orthoformic acid is a proposed intermediate. The reaction proceeds through a series of

protonation and elimination steps, ultimately yielding a carboxylic acid and an alcohol.

Diagram: Acid-Catalyzed Hydrolysis of a Trialkyl Orthoformate
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Caption: Acid-catalyzed hydrolysis pathway of a trialkyl orthoformate.

Experimental Evidence for Orthoformic Acid
The first direct detection of orthoformic acid was achieved in 2024 through experiments

conducted in a low-temperature, high-vacuum environment.[1][3] This work provided definitive

proof of its existence and stability in the gas phase.

Gas-Phase Synthesis and Detection
Orthoformic acid was synthesized by the electron irradiation of a frozen mixture of methanol

and molecular oxygen.[1][3] The products were then identified in the gas phase upon

sublimation using isomer-selective photoionization reflectron time-of-flight mass spectrometry

(Re-ToF-MS).[3]
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Diagram: Experimental Workflow for Orthoformic Acid Detection
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Caption: Workflow for the synthesis and detection of orthoformic acid.

Experimental Protocol: Gas-Phase Synthesis and
Detection of Orthoformic Acid
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The following protocol is a summary of the methodology used for the first successful detection

of orthoformic acid.[3][4]

Materials:

Methanol (CH₃OH)

Molecular Oxygen (O₂)

Low-temperature (5 K) substrate

Electron source for irradiation

Vacuum ultraviolet (VUV) photoionization source

Reflectron time-of-flight mass spectrometer (Re-ToF-MS)

Procedure:

Ice Sample Preparation: A mixed ice of methanol and molecular oxygen is deposited on a

substrate cooled to 5 K in a high-vacuum chamber.

Irradiation: The ice sample is irradiated with energetic electrons to mimic the effects of

galactic cosmic rays.[4]

Sublimation: The irradiated ice is then heated, causing the products to sublimate into the gas

phase.

Photoionization: The sublimated gas is introduced into the mass spectrometer and ionized

using a vacuum ultraviolet (VUV) photoionization source.

Mass Analysis: The ionized molecules are analyzed using a reflectron time-of-flight mass

spectrometer to identify the mass-to-charge ratio (m/z) of the products.

Isotopic Substitution: The experiment is repeated with isotopically labeled precursors (e.g.,

¹³CH₃OH, CH₃¹⁸OH, CD₃OD) to confirm the elemental composition of the detected species.

Quantitative Data
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The key quantitative data from the mass spectrometric analysis and theoretical calculations are

summarized below.

Parameter Value Reference

Orthoformic Acid (Methanetriol)

Molecular Weight (amu) 64.04 [3]

Detected m/z of Parent Ion 64 [5]

Adiabatic Ionization Energy

(eV, calc.)
9.77 - 9.95 [5]

Appearance Energy of

HC(OH)₂⁺ fragment (eV, calc.)
10.70 ± 0.04 [5]

Decomposition of Orthoformic

Acid

Activation Free Energy (ΔG‡,

kcal/mol, calc.)
+36.6 [2]

Free Energy of Reaction

(ΔG₂₉₈, kcal/mol, calc.)
+14.49 [2]

Significance and Future Directions
The definitive identification of orthoformic acid as a stable, albeit transient, species has

significant implications for several fields:

Atmospheric Chemistry: Orthoformic acid and its isomers may play a role in atmospheric

aerosol formation and the oxidation of organic molecules in the atmosphere.[1][3]

Astrochemistry: The conditions under which orthoformic acid was synthesized mimic those

found in interstellar space, suggesting it could be present in cosmic ices.[4]

Organic Synthesis: A deeper understanding of the stability and reactivity of orthoformic acid

could lead to the development of novel synthetic methodologies.
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Drug Development: The orthoester functional group is utilized in various prodrug strategies.

A better understanding of the hydrolysis intermediates could inform the design of more

effective drug delivery systems.

Future research will likely focus on the spectroscopic characterization of orthoformic acid, the

investigation of its reactivity with other molecules, and the exploration of its role in various

chemical and biological systems.

Conclusion
Orthoformic acid, once a hypothetical molecule, has been successfully synthesized and

characterized as a reactive intermediate. The experimental and theoretical data presented in

this guide provide a solid foundation for further investigation into the chemistry of this

fundamental organic molecule. The ability to generate and detect orthoformic acid opens up

exciting new possibilities for research in a wide range of scientific disciplines.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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